Cas no 1804463-83-9 (2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine
• CAS No: 1804463-83-9
• MF: C₇H₅BrF₂N₂O₂
• MW: 267.027607679367
• CID: 4861635
• Update Time: 2025-10-22

2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine

• Inchi： 1S/C7H5BrF2N2O2/c1-3-2-11-6(8)5(12(13)14)4(3)7(9)10/h2,7H,1H3
• InChI Key： IMDBEQRDNMREDD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine

Recent Advances in the Application of 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS: 1804463-83-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS: 1804463-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, difluoromethyl, and nitro functional groups, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound allow for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry.

One of the key areas of research involving 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of drug development. Recent publications have highlighted the use of this compound as a precursor in the synthesis of novel pyridine-based inhibitors that exhibit potent activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed nanomolar inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer.

In addition to its applications in oncology, 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine has also been investigated for its antimicrobial properties. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the resulting compounds. A recent study in Bioorganic & Medicinal Chemistry Letters reported that nitropyridine derivatives synthesized from this intermediate exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the potential of this compound in addressing the growing challenge of antibiotic resistance.

The synthetic versatility of 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine has also been explored in the context of agrochemical research. Its nitro and bromo substituents make it a suitable candidate for further functionalization, enabling the development of novel pesticides and herbicides. A 2022 study in Pest Management Science described the use of this compound as a key intermediate in the synthesis of pyridine-based herbicides that target specific plant enzymes, offering a potential solution for weed control with reduced environmental impact.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine. Recent efforts have focused on improving the yield and purity of this compound through innovative catalytic methods. For example, a 2023 publication in Organic Process Research & Development highlighted the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency of its synthesis. These advancements are critical for ensuring the compound's availability for further research and development.

In conclusion, 2-Bromo-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS: 1804463-83-9) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, antimicrobial development, and agrochemical innovation highlight its potential as a multifunctional intermediate. Ongoing research efforts are expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical and agricultural needs. Future studies should focus on optimizing its synthetic pathways and exploring novel derivatives with enhanced bioactivity and selectivity.